N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazide

• IUPAC Name: N-[(2-hydroxy-1H-indol-3-yl)imino]quinoline-2-carboxamide
• InChI: InChI=1S/C18H12N4O2/c23-17(15-10-9-11-5-1-3-7-13(11)19-15)22-21-16-12-6-2-4-8-14(12)20-18(16)24/h1-10,20,24H
• InChI Key: FMJXPWRXAJUTFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)N=NC3=C(NC4=CC=CC=C43)O
• Molecular Formula: C18H12N4O2
• Molecular Weight: 316.3 g/mol

Description

N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazide, also known as Indolin-2-one, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is a derivative of indolin-2-one, which is a heterocyclic organic compound that contains an indole ring fused with a pyrrole ring. The synthesis of this compound has been achieved through various methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of cancer research. Studies have shown that N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound acts by inhibiting the activity of certain enzymes that are essential for cancer cell survival and proliferation.
Another potential application of N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee is in the field of neuroscience. Studies have shown that this compound exhibits neuroprotective effects against various neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound acts by inhibiting the activity of certain enzymes that are involved in the formation of beta-amyloid plaques and neurofibrillary tangles, which are characteristic features of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee involves the inhibition of certain enzymes that are essential for cell survival and proliferation. One of the main enzymes that this compound inhibits is protein kinase CK2, which is an essential enzyme for cancer cell survival and proliferation. By inhibiting the activity of this enzyme, N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee induces apoptosis in cancer cells and inhibits their growth and proliferation.
Biochemical and Physiological Effects:
N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee exhibits various biochemical and physiological effects, depending on the concentration and duration of exposure. At low concentrations, this compound exhibits neuroprotective effects by inhibiting the activity of certain enzymes that are involved in the formation of beta-amyloid plaques and neurofibrillary tangles. At higher concentrations, this compound exhibits potent anticancer activity by inducing apoptosis in cancer cells and inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee in lab experiments is its potent anticancer activity against various cancer cell lines. This compound can be used to study the mechanisms of cancer cell survival and proliferation, and to develop new anticancer drugs. However, one of the main limitations of using N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee is its potential toxicity at high concentrations. Careful consideration must be given to the concentration and duration of exposure when using this compound in lab experiments.

Future Directions

There are many potential future directions for the study of N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee. One of the most promising directions is the development of new anticancer drugs based on the structure of N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee. By modifying the structure of this compound, it may be possible to develop new drugs that exhibit even greater potency and selectivity against cancer cells. Another potential direction is the study of the neuroprotective effects of N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee in animal models of neurodegenerative diseases. By studying the effects of this compound in vivo, it may be possible to develop new treatments for these diseases.

Synthesis Methods

The synthesis of N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee can be achieved through various methods. One of the most common methods involves the reaction of isatin with aniline in the presence of a strong acid catalyst. The reaction proceeds through an electrophilic substitution mechanism, where the isatin molecule acts as an electrophile and the aniline molecule acts as a nucleophile. The resulting product is then treated with a quinolinecarbohydrazide derivative to obtain N'-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-2-quinolinecarbohydrazidee. Other methods of synthesis include the reaction of isatin with hydrazine or hydrazine derivatives, and the reaction of 2-aminobenzaldehyde with a cyclic ketone.